Cas no 78431-08-0 (2-Iodobenzo[d]thiazol-6-ol)

• Product Name: 2-Iodobenzo[d]thiazol-6-ol
• CAS No: 78431-08-0
• MF: C₇H₄INOS
• MW: 277.082232475281
• CID: 4717004
• Update Time: 2025-11-02

2-Iodobenzo[d]thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-Iodobenzo[d]thiazol-6-ol
• 2-iodo-6-hydroxybenzothiazole
• 6-Benzothiazolol, 2-iodo-
• FCH1374418
• AK475222
• AX8265761

• Inchi： 1S/C7H4INOS/c8-7-9-5-2-1-4(10)3-6(5)11-7/h1-3,10H
• InChI Key： DKBIUTVCIIPVIP-UHFFFAOYSA-N
• SMILES： IC1=NC2C=CC(=CC=2S1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Topological Polar Surface Area: 61.4

Additional information on 2-Iodobenzo[d]thiazol-6-ol

2-Iodobenzo[d]thiazol-6-ol (CAS No. 78431-08-0): A Versatile Heterocyclic Compound with Emerging Applications

2-Iodobenzo[d]thiazol-6-ol (CAS No. 78431-08-0) is a significant heterocyclic compound that has garnered attention in recent years due to its unique structural features and potential applications in various scientific fields. This iodinated benzothiazole derivative combines the advantageous properties of both iodine and the benzothiazole scaffold, making it particularly interesting for researchers in medicinal chemistry, materials science, and organic synthesis.

The molecular structure of 2-Iodobenzo[d]thiazol-6-ol features a benzothiazole core with an iodine substituent at the 2-position and a hydroxyl group at the 6-position. This specific substitution pattern contributes to its distinctive chemical behavior and reactivity profile. The presence of the iodine atom makes this compound particularly valuable as a building block in cross-coupling reactions, which are fundamental to modern pharmaceutical synthesis and materials development.

Recent studies have highlighted the potential of 2-Iodobenzo[d]thiazol-6-ol derivatives in the development of novel fluorescent probes and organic electronic materials. The benzothiazole moiety is known for its excellent electron-transporting properties, while the iodine atom serves as an excellent handle for further functionalization through various palladium-catalyzed reactions. These characteristics make it a promising candidate for applications in OLED technology and sensor development.

In the pharmaceutical field, researchers are exploring 2-Iodobenzo[d]thiazol-6-ol as a potential precursor for bioactive molecules. The benzothiazole scaffold is present in several clinically approved drugs, and the introduction of iodine at the 2-position offers opportunities for creating diverse molecular libraries through subsequent derivatization. This approach aligns with current trends in fragment-based drug discovery and click chemistry methodologies.

The synthesis of 2-Iodobenzo[d]thiazol-6-ol typically involves the iodination of benzo[d]thiazol-6-ol precursors using appropriate iodinating reagents. Recent advancements in green chemistry have led to the development of more sustainable protocols for its preparation, addressing growing concerns about environmental impact in chemical synthesis. These methods often employ catalytic processes and milder reaction conditions, making the production of this compound more efficient and environmentally friendly.

From a commercial perspective, the demand for 2-Iodobenzo[d]thiazol-6-ol has been steadily increasing, particularly from research institutions and pharmaceutical companies engaged in high-throughput screening programs. Suppliers have responded by offering this compound in various quantities and purity grades, with some providing custom synthesis services for specialized derivatives. The current market trend reflects the growing importance of heterocyclic building blocks in drug discovery and materials science.

Analytical characterization of 2-Iodobenzo[d]thiazol-6-ol typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound's identity and purity, which are crucial for research applications. Recent advances in analytical chemistry have enabled more precise characterization of such compounds, facilitating their use in sensitive applications like bioconjugation and materials fabrication.

Storage and handling of 2-Iodobenzo[d]thiazol-6-ol require standard laboratory precautions for organic compounds. It is typically supplied as a solid and should be stored in a cool, dry place, protected from light to maintain stability. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed when working with this or any chemical substance.

The future outlook for 2-Iodobenzo[d]thiazol-6-ol appears promising, with potential applications emerging in areas such as molecular imaging, catalysis, and functional materials. As research continues to uncover new properties and applications for this versatile compound, its importance in both academic and industrial settings is likely to grow. The unique combination of its structural features positions it well for addressing current challenges in medicinal chemistry and materials science.

For researchers interested in exploring 2-Iodobenzo[d]thiazol-6-ol chemistry, recent literature has described innovative synthetic methodologies and novel applications. The compound's compatibility with various transition metal-catalyzed reactions makes it particularly valuable for creating complex molecular architectures. These developments align with current interests in diversity-oriented synthesis and the creation of privileged scaffolds for drug discovery.

In conclusion, 2-Iodobenzo[d]thiazol-6-ol (CAS No. 78431-08-0) represents an important building block in modern chemical research. Its unique structural features, combined with the versatility offered by the iodine substituent, make it a valuable tool for scientists working across multiple disciplines. As synthetic methodologies continue to advance and new applications are discovered, this compound is poised to play an increasingly significant role in the development of innovative solutions to challenges in healthcare, materials science, and beyond.